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Compound of Interest

N-tert-Butyl-3-methylpyridine-2-
Compound Name:
carboxamide

Cat. No.: B123242

Essential Safety and Handling Guide for N-tert-
Butyl-3-methylpyridine-2-carboxamide

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of N-
tert-Butyl-3-methylpyridine-2-carboxamide (CAS: 32998-95-1). As a Senior Application
Scientist, this document is structured to deliver not just procedural steps, but the underlying
scientific rationale to ensure a culture of safety and excellence in your laboratory.

Hazard Identification and Risk Assessment

N-tert-Butyl-3-methylpyridine-2-carboxamide is a solid organic compound with specific
hazards that necessitate careful handling to mitigate risks.[1] A thorough understanding of its
properties is the foundation of a safe experimental workflow.

Chemical and Physical Properties:
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Property Value Source
CAS Number 32998-95-1 [2]
Molecular Formula C11H16N20 [3114]
Molecular Weight 192.26 g/mol [2][3]
Physical Form Solid [2]
Melting Point 58.0 °C [1]
Storage Temperature 2-8°C [1][4]

GHS Hazard Classification:

Based on available data, this compound presents the following hazards:

Hazard Statement GHS Classification  Pictogram Source
H302: Harmful if Acute Toxicity, Oral 2]
swallowed (Category 4)

H319: Causes serious  Eye Irritation

2
eye irritation (Category 2A) el

Hazardous to the

H412: Harmful to ] ]
o . aquatic environment,
aquatic life with long (None) [3]
) long-term hazard
lasting effects
(Category 3)

The primary routes of exposure are ingestion and eye contact. The GHS07 "Warning"
pictogram indicates its potential to cause significant irritation and harm upon acute exposure.[2]

Personal Protective Equipment (PPE) Protocol

A multi-layered PPE approach is mandatory to prevent exposure. The selection of PPE is
based on a risk assessment of the procedures to be performed.
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PPE Category

Specification

Rationale and Best
Practices

Hand Protection

Chemical-resistant nitrile

gloves

Nitrile provides effective
protection against incidental
splashes of pyridine-based
compounds. For prolonged
handling or in case of a spill,
double-gloving is
recommended. Gloves must
be inspected before use and
changed immediately if

contaminated or torn.[5]

Eye and Face Protection

ANSI Z87.1-compliant safety
glasses with side shields or

chemical splash goggles.

Protects against accidental
splashes of solutions or
contact with airborne solid
particles. Goggles provide a
more complete seal and are
required when there is a
significant splash risk.[5] A
face shield should be worn
over safety glasses/goggles
during procedures with a high

risk of splashing.

Body Protection

A flame-resistant lab coat, fully

buttoned.

Protects skin and personal
clothing from contamination.
The lab coat should be kept
clean and removed before

leaving the laboratory area.

Respiratory Protection

Not typically required when
handled in a certified chemical

fume hood.

All handling of solid N-tert-
Butyl-3-methylpyridine-2-
carboxamide and its solutions
should be performed within a
fume hood to prevent

inhalation of dust or vapors.
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Operational Plan: From Receipt to Disposal

A systematic workflow is essential for minimizing risk. The following diagram and procedural
steps outline the lifecycle of handling this compound in a laboratory setting.
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Workflow for Safe Handling of N-tert-Butyl-3-methylpyridine-2-carboxamide
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Caption: Safe Handling Workflow Diagram
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Step-by-Step Handling Protocol:

e Preparation:

o Before handling, ensure that a certified chemical fume hood is operational.

o Don all required PPE: a lab coat, nitrile gloves, and safety goggles.[5]

o Assemble all necessary equipment (spatulas, glassware, solvents) inside the fume hood.
» Weighing and Solution Preparation:

o Weigh the solid compound within the fume hood to prevent inhalation of fine particles.

o When preparing solutions, slowly add the solid N-tert-Butyl-3-methylpyridine-2-
carboxamide to the solvent to control dissolution and prevent splashing.

e During the Experiment:
o Keep all containers with the compound tightly sealed when not in use.
o Conduct all experimental procedures within the confines of the fume hood.

 In Case of a Spill:

(¢]

For a small spill, use an inert absorbent material (e.g., vermiculite or sand) to contain it.
o Carefully collect the absorbed material into a designated hazardous waste container.

o Clean the spill area with an appropriate solvent, followed by soap and water. All cleaning
materials must also be disposed of as hazardous waste.

o For large spills, evacuate the area and contact your institution's Environmental Health and
Safety (EHS) department immediately.

First Aid Measures:

« |If Swallowed: Rinse mouth with water. Do NOT induce vomiting. Immediately call a Poison
Control Center or seek medical attention.[6]
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e In Case of Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Continue rinsing. If eye irritation persists, get medical advice/attention.[6]

» In Case of Skin Contact: Remove contaminated clothing and wash the affected area with
soap and plenty of water.[6]

« If Inhaled: (Unlikely if handled in a fume hood) Move the person to fresh air and keep them
comfortable for breathing. Seek medical attention if you feel unwell.[6]

Disposal Plan

Proper disposal is a critical step in the chemical lifecycle to protect both personnel and the
environment.[3] This compound is harmful to aquatic life and must not be released into the
environment.[3]

Waste Segregation and Collection:

» Solid Waste: All unused solid N-tert-Butyl-3-methylpyridine-2-carboxamide and any
materials contaminated with it (e.g., weigh boats, contaminated paper towels, absorbent
pads) must be collected in a dedicated, sealed, and clearly labeled hazardous waste
container.

» Liquid Waste: Solutions containing this compound must be collected in a separate, leak-
proof hazardous waste container. Do not mix with incompatible waste streams.

o Contaminated PPE: Used gloves and other disposable PPE should be collected in a
designated hazardous waste bag.

Labeling and Storage:

o All waste containers must be clearly labeled with "Hazardous Waste," the full chemical name
("N-tert-Butyl-3-methylpyridine-2-carboxamide"), and the date of accumulation.

o Store sealed waste containers in a designated and secure satellite accumulation area that is
well-ventilated, away from incompatible materials.

Final Disposal:
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» Arrange for the collection of all hazardous waste by your institution's EHS office or a licensed
hazardous waste disposal contractor.

e Never pour this chemical or its solutions down the drain.

By adhering to these protocols, you contribute to a safe and responsible research environment,
ensuring the integrity of your work and the well-being of your colleagues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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